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Compound of Interest

Compound Name: BRL-37344

CAS No.: 114333-71-0

Cat. No.: B1667803

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of BRL-37344 in

DMSO and aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of BRL-37344?

For preparing a high-concentration stock solution, DMSO is recommended. BRL-37344 is

soluble in DMSO at concentrations up to 20 mg/mL (54.97 mM), though this may require

sonication and pH adjustment.[1] For the sodium salt of BRL-37344, DMSO can also be used,

with reported solubility up to 5 mg/mL (12.96 mM) with the aid of ultrasonication and warming.

[2] It is crucial to use newly opened, anhydrous DMSO, as hygroscopic DMSO can significantly

impact solubility.[1][2]

Q2: Can I dissolve BRL-37344 directly in aqueous solutions?

Directly dissolving BRL-37344 (the free acid) in aqueous buffers can be challenging due to its

low aqueous solubility. However, the sodium salt of BRL-37344 is soluble in water and PBS. It
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has been reported to be soluble in water up to 100 mM and in PBS at 10 mg/mL (25.92 mM)

with sonication and warming.[2]

Q3: My BRL-37344 is not dissolving completely in DMSO. What should I do?

If you encounter solubility issues with BRL-37344 in DMSO, you can try the following

troubleshooting steps:

Increase Sonication Time: Gentle warming and extended sonication can aid dissolution.

Adjust pH (for the free acid): For BRL-37344 free acid, adjusting the pH of the DMSO

solution to 3 with 1 M HCl has been reported to improve solubility.[1]

Use Fresh, Anhydrous DMSO: DMSO is hygroscopic, and absorbed water can reduce the

solubility of many compounds.

Q4: How should I store my BRL-37344 stock solutions?

For optimal stability, it is recommended to store DMSO stock solutions of BRL-37344 and its

sodium salt in aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[1][2] Avoid repeated freeze-thaw cycles.

Q5: Is BRL-37344 stable in aqueous solutions for cell culture experiments?

While specific data on the stability of BRL-37344 in cell culture media over extended periods is

not readily available, it is generally recommended to prepare fresh aqueous solutions for each

experiment. If a stock solution in an aqueous buffer is prepared, it should be used promptly. For

in vivo studies, it is also advised to prepare fresh solutions and use them within a short period.

[2]

Data Summary
BRL-37344 and its Sodium Salt Solubility
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Compound Form Solvent
Maximum
Concentration

Conditions

BRL-37344 DMSO 20 mg/mL (54.97 mM)

Ultrasonic and adjust

pH to 3 with 1 M

HCl[1]

BRL-37344 Sodium

Salt
DMSO 5 mg/mL (12.96 mM)

Ultrasonic and

warming[2]

BRL-37344 Sodium

Salt
DMSO 10 mM -

BRL-37344 Sodium

Salt
Water 100 mM -

BRL-37344 Sodium

Salt
PBS 10 mg/mL (25.92 mM)

Ultrasonic and

warming[2]

BRL-37344 and its Sodium Salt Stability and Storage
Form Storage Condition Duration

BRL-37344 (Powder) -20°C 3 years[1]

BRL-37344 Sodium Salt

(Powder)
-20°C 12 months

BRL-37344 Sodium Salt

(Powder)
4°C 6 months

BRL-37344 / Sodium Salt (in

Solvent)
-80°C 6 months[1][2]

BRL-37344 / Sodium Salt (in

Solvent)
-20°C 1 month[1][2]

Note: "In solvent" typically refers to a DMSO stock solution.

Experimental Protocols
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Protocol 1: Preparation of a BRL-37344 DMSO Stock
Solution (for the free acid)

Weigh the desired amount of BRL-37344 powder in a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the target concentration

(e.g., for a 10 mM stock).

Vortex the solution briefly.

If the compound is not fully dissolved, sonicate the tube in a water bath for 10-15 minutes.

If solubility is still an issue, cautiously add 1 M HCl dropwise while vortexing until the solution

clears. Be mindful of the final concentration of HCl.

Once dissolved, aliquot the stock solution into smaller volumes in sterile cryovials to

minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage.

Protocol 2: Preparation of a BRL-37344 Sodium Salt
Aqueous Solution

Weigh the desired amount of BRL-37344 sodium salt powder in a sterile conical tube.

Add the appropriate volume of sterile PBS or water to reach the desired concentration.

Vortex the solution thoroughly.

To aid dissolution, place the tube in a sonicator bath and sonicate for 15-20 minutes. Gentle

warming in a water bath (e.g., 37°C) can also be applied.[2]

Ensure the solution is clear and free of particulates before use.

It is recommended to prepare this solution fresh for each experiment.

Visualized Workflows and Logic Diagrams
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Solution Preparation Storage

Weigh BRL-37344 Add Solvent
(DMSO or Aqueous Buffer) Vortex & Sonicate Check Solubility Aliquot

Completely Dissolved
Store at -80°C or -20°C

BRL-37344 not dissolving?

Is the solvent fresh
and anhydrous (for DMSO)?

No, replace solvent

Increase sonication time
and apply gentle warming.

Yes

For free acid in DMSO,
adjust pH to ~3 with 1M HCl.

Compound may be at a
concentration above its solubility limit.

Consider preparing a more dilute solution.

Re-evaluate

Solution is ready for use or storage.

Dilute

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667803?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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